Cas no 1955532-14-5 (rac-(1R,3S)-3-(2-fluorophenyl)cyclopentan-1-amine hydrochloride)

• Product Name: rac-(1R,3S)-3-(2-fluorophenyl)cyclopentan-1-amine hydrochloride
• CAS No: 1955532-14-5
• MF: C₁₁H₁₅ClFN
• MW: 215.694905519485
• CID: 5221468
• PubChem ID: 122236457
• Update Time: 2025-06-14

rac-(1R,3S)-3-(2-fluorophenyl)cyclopentan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3S)-3-(2-fluorophenyl)cyclopentan-1-amine hydrochloride
• EN300-249889
• 1955532-14-5

• Inchi： 1S/C11H14FN.ClH/c12-11-4-2-1-3-10(11)8-5-6-9(13)7-8;/h1-4,8-9H,5-7,13H2;1H/t8-,9+;/m0./s1
• InChI Key： YEPWNKGGCAGQDW-OULXEKPRSA-N
• SMILES： Cl.FC1C=CC=CC=1[C@H]1CC[C@H](C1)N

Computed Properties

• Exact Mass: 215.0877053g/mol
• Monoisotopic Mass: 215.0877053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on rac-(1R,3S)-3-(2-fluorophenyl)cyclopentan-1-amine hydrochloride

Recent Advances in the Study of rac-(1R,3S)-3-(2-fluorophenyl)cyclopentan-1-amine hydrochloride (CAS: 1955532-14-5)

rac-(1R,3S)-3-(2-fluorophenyl)cyclopentan-1-amine hydrochloride (CAS: 1955532-14-5) is a chiral cyclopentane derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its fluorophenyl and cyclopentylamine moieties, has been investigated for its potential therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have explored its pharmacological properties, synthetic pathways, and biological activities, positioning it as a promising candidate for further drug development.

The synthesis of rac-(1R,3S)-3-(2-fluorophenyl)cyclopentan-1-amine hydrochloride involves stereoselective strategies to achieve the desired enantiomeric purity. A 2023 study published in the Journal of Medicinal Chemistry detailed an optimized synthetic route that improved yield and scalability while maintaining high enantiomeric excess. The study highlighted the importance of chiral auxiliaries and catalytic asymmetric hydrogenation in the synthesis process, which could facilitate large-scale production for preclinical and clinical studies.

Pharmacological evaluations of rac-(1R,3S)-3-(2-fluorophenyl)cyclopentan-1-amine hydrochloride have revealed its affinity for serotonin and dopamine receptors, suggesting potential applications in neuropsychiatric disorders. In vitro assays demonstrated its selective binding to 5-HT_2A and D₂ receptors, with IC₅₀ values in the nanomolar range. These findings were corroborated by in vivo studies in rodent models, where the compound exhibited anxiolytic and antipsychotic-like effects without significant sedative side effects.

Recent advancements in structural biology have provided insights into the molecular interactions of rac-(1R,3S)-3-(2-fluorophenyl)cyclopentan-1-amine hydrochloride with its targets. Cryo-EM and X-ray crystallography studies elucidated the binding pose of the compound within the orthosteric site of 5-HT_2A receptors, revealing key hydrogen bonding and hydrophobic interactions. These structural insights are instrumental in the design of next-generation analogs with improved selectivity and potency.

Despite its promising profile, challenges remain in the development of rac-(1R,3S)-3-(2-fluorophenyl)cyclopentan-1-amine hydrochloride as a therapeutic agent. Pharmacokinetic studies indicated moderate bioavailability and a need for formulation optimization to enhance brain penetration. Additionally, further toxicological assessments are required to ensure safety in long-term use. Ongoing research aims to address these limitations through prodrug strategies and nanoparticle-based delivery systems.

In conclusion, rac-(1R,3S)-3-(2-fluorophenyl)cyclopentan-1-amine hydrochloride represents a compelling case study in the intersection of chemical synthesis and neuropharmacology. Its unique structural features and receptor binding properties offer a foundation for the development of novel CNS therapeutics. Future research should focus on translational studies to bridge the gap between preclinical findings and clinical applications, paving the way for its potential use in treating neuropsychiatric conditions.